Cas no 94267-88-6 (N-(3-methylphenyl)-2-oxo-1,3,2λ5-diazaphosphinan-2-amine)

• Product Name: N-(3-methylphenyl)-2-oxo-1,3,2λ5-diazaphosphinan-2-amine
• CAS No: 94267-88-6
• MF: C₁₀H₁₆N₃OP
• MW: 225.22730255127
• CID: 1983684
• PubChem ID: 251788
• Update Time: 2025-04-21

N-(3-methylphenyl)-2-oxo-1,3,2λ5-diazaphosphinan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-oxo-1,3,2λ5-diazaphosphinan-2-amine
• CTK5H6167
• AC1L5KM5
• NCIOpen2_003559
• NSC72590
• AC1Q6TE5
• N-(3-Methylphenyl)-1,3,2-diazaphosphinan-2-amine 2-oxide
• AR-1J8636
• HMS3085F23
• 2-(N-m-Tolylamino)-1.3.2-diazaphosphorinan-2-oxid
• CHEMBL1727376
• DTXSID80241338
• N-(3-Methylphenyl)-N-(2-oxido-1,3,2-diazaphosphinan-2-yl)amine
• MLS002693782
• N-(m-tolyl)-2-oxo-1,3,2$l^{5}-diazaphosphinan-2-amine
• NSC 72590
• NSC-72590
• 94267-88-6
• SMR001559723

• Inchi： 1S/C10H16N3OP/c1-9-4-2-5-10(8-9)13-15(14)11-6-3-7-12-15/h2,4-5,8H,3,6-7H2,1H3,(H3,11,12,13,14)
• InChI Key： GNRBXMKVTZTVBV-UHFFFAOYSA-N
• SMILES： P1(NC2C=CC=C(C)C=2)(NCCCN1)=O

Computed Properties

• Exact Mass: 225.103099
• Monoisotopic Mass: 225.103099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.21
• Boiling Point: 343.6°C at 760 mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.569
• PSA: 62.97000
• LogP: 2.82850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes